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Compound of Interest

Compound Name: 2-Picolineborane
CAS No.: 3999-38-0
Cat. No.: B1247430
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential procedures for the safe
handling and storage of solid 2-Picolineborane (CAS 3999-38-0). Adherence to these
guidelines is critical to ensure personnel safety, maintain the integrity of the compound, and
achieve reliable experimental outcomes.

Compound Identification and Properties

2-Picolineborane is a versatile and stable amine-borane complex widely utilized as a reducing
agent in organic synthesis, particularly in reductive aminations. It serves as a less toxic and
more stable alternative to other reducing agents like sodium cyanoborohydride.

Physical and Chemical Properties

The physical and chemical properties of 2-Picolineborane are summarized in the table below.
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Property Value Source
Chemical Formula CeH10BN
Molecular Weight 106.96 g/mol
Appearance White to off-white solid/powder
Melting Point 44-48 °C (111-118 °F)
Density 1.297 g/mL at 25 °C
Flash Point 100 °C (212 °F)
Very soluble: Methanol, THF,
diglyme, benzene. Slightly
N soluble: Water, cyclohexane.
Solubility ) N/A
Sparingly soluble:
Dichloromethane, Ethyl
Acetate.
Stable under recommended
storage conditions. Samples
o have been stored for over a
Stability N/A

year in air without significant
decomposition. Moisture-

sensitive.

Safety and Hazard Information

Solid 2-Picolineborane is a hazardous chemical that requires careful handling to mitigate

risks. The primary hazards are its flammability, toxicity, and reactivity with water.

GHS Hazard Classification
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Hazard Class Category

Hazard Statement

Flammable Solids 1

H228: Flammable solid

Substances and mixtures
which in contact with water 2

emit flammable gases

H261: In contact with water

releases flammable gas

Acute Toxicity, Oral 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )
skin
Acute Toxicity, Inhalation 1 H330: Fatal if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

H319: Causes serious eye

- 2A o
Irritation irritation
Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (Respiratory 3

S irritation
tract irritation)

NFPA 704 Hazard Diamond

The NFPA 704 diamond for 2-Picolineborane provides a quick visual representation of the
hazards associated with the compound.

Health (Blue): 2 - Can cause temporary incapacitation or residual injury.

Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient
temperature before ignition can occur.

Instability (Yellow): 2 - Readily undergoes violent chemical change at elevated temperatures
and pressures.

Special (White): W - Reacts with water in a dangerous manner.

Handling Protocols
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Due to its air and moisture sensitivity, solid 2-Picolineborane should be handled under an inert
atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk line techniques.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Picolineborane.

PPE Specification

Eye Protection Tightly fitting safety goggles or a face shield.

Chemical-resistant gloves (e.qg., nitrile). Gloves

Hand Protection _ _
must be inspected prior to use.

Skin and Body Protection Flame-retardant lab coat and closed-toe shoes.

For operations outside of a ventilated enclosure
Respiratory Protection or if dust is generated, a full-face respirator with

appropriate cartridges should be used.

Experimental Protocol: Weighing and Dispensing in a
Glovebox

This protocol outlines the procedure for safely weighing and dispensing solid 2-Picolineborane
in an inert atmosphere glovebox.

» Preparation:
o Ensure the glovebox has a dry, inert atmosphere (low ppm Oz and Hz20).

o Gather all necessary equipment: a clean, dry reaction flask with a stopper, a spatula, a
weighing boat, and the container of 2-Picolineborane.

o Transfer all items into the glovebox antechamber and perform at least three evacuate-refill

cycles before moving them into the main chamber.
e Weighing:

o Inside the glovebox, carefully open the 2-Picolineborane container.
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o Using a clean, dry spatula, transfer the desired amount of the solid to the weighing boat on
a tared balance.

o Record the weight.

» Transfer to Reaction Vessel:
o Carefully transfer the weighed solid from the weighing boat into the reaction flask.
o Securely stopper the reaction flask.
e Cleanup and Storage:
o Securely close the main container of 2-Picolineborane.
o Clean any spills within the glovebox using appropriate procedures.

o Remove the stoppered reaction flask from the glovebox via the antechamber, performing
the evacuate-refill cycles.

Experimental Workflow: Reductive Amination (General
Procedure)

2-Picolineborane is an effective reagent for the one-pot reductive amination of aldehydes and
ketones.
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Reaction Setup

Combine aldehyde/ketone and amine in a suitable solvent (e.g., Methanol) in a reaction flask.

l

Add 2-Picolineborane to the mixture.

Reagtion

Stir the reaction mixture at room temperature.

l

Monitor the reaction progress by TLC or LC-MS.

Upon completion

Work-up and Purification

Quench the reaction with water or dilute acid (use caution due to gas evolution).

l

Extract the product with an organic solvent.

l

Purify the product by chromatography or crystallization.

Click to download full resolution via product page

Caption: General workflow for a one-pot reductive amination using 2-Picolineborane.
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Storage and Stability

Proper storage of 2-Picolineborane is crucial to maintain its integrity and prevent hazardous
situations.

Storage Conditions

o Temperature: Store in a cool, dry, well-ventilated place. Recommended storage temperature
is 2-8 °C.

e Atmosphere: Store under an inert gas (e.g., argon or nitrogen).
o Container: Keep the container tightly closed.

o Incompatibilities: Store away from incompatible materials such as water, acids, and strong
oxidizing agents.

Logical Decision Tree for Storage
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Is the 2-Picolineborane container opened?

%s No

Yes

No

Is an inert atmosphere glovebox or Schlenk line available for repackaging?

Yes 0

Y

Repackage under inert atmosphere in a tightly sealed container. If not, use immediately and do not store the opened container for an extended period.

\

Store in a cool (2-8 °C), dry, well-ventilated area away from incompatible materials.

Click to download full resolution via product page
Caption: Decision tree for the appropriate storage of solid 2-Picolineborane.

Chemical Compatibility and Reactivity

Understanding the chemical incompatibilities of 2-Picolineborane is essential to prevent
hazardous reactions.

Incompatible Materials

o Water: Reacts violently with water, releasing flammable gases (hydrogen). Do not use water
to extinguish fires involving 2-Picolineborane.

¢ Acids: Reacts with acids, potentially forming dihydrogen and other gases.
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» Strong Oxidizing Agents: Incompatible with strong oxidizing agents.

¢ Alcohols: May react with alcohols. Segregate from alcohols.

Chemical Incompatibility Chart

2-Picolineborane

Violent reaction,
flammable gas evolution

Gas evolution \ Fire/Explosion Hazard Potential reaction

Strong Oxidizing
Agents

Click to download full resolution via product page
Caption: Chemical incompatibility chart for 2-Picolineborane.

Spill and Waste Management
Spill Response

» Evacuate personnel from the spill area.
o Wear appropriate PPE, including respiratory protection.
o Prevent the spill from coming into contact with water or moisture.

e Cover the spill with a dry, inert absorbent material (e.g., sand or vermiculite).
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o Carefully sweep up the absorbed material and place it in a sealed container for disposal.

e Do not use water to clean up spills.

Waste Disposal

e Dispose of waste 2-Picolineborane and contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.

» Do not dispose of 2-Picolineborane in waste streams containing acids or oxidants.

This technical guide is intended to provide comprehensive information for the safe handling
and storage of solid 2-Picolineborane. Always consult the Safety Data Sheet (SDS) for the
most current and detailed information before working with this compound.

o To cite this document: BenchChem. [In-Depth Technical Guide: Handling and Storage of
Solid 2-Picolineborane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247430/docs#in-depth-technical-guide-handling-
and-storage-of-solid-2-picolineborane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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